5-(4-fluorophenyl)-2-(isopropylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione

• IUPAC Name: 5-(4-fluorophenyl)-2-propan-2-ylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C20H20FN3O2S/c1-10(2)27-20-23-18-17(19(26)24-20)15(11-6-8-12(21)9-7-11)16-13(22-18)4-3-5-14(16)25/h6-10,15H,3-5H2,1-2H3,(H2,22,23,24,26)
• InChI Key: SXKPHEKBJGALLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=C(C(C3=C(N2)CCCC3=O)C4=CC=C(C=C4)F)C(=O)N1
• Molecular Formula: C20H20FN3O2S
• Molecular Weight: 385.5 g/mol
• CAS No.: 627046-24-6

Description

5-(4-fluorophenyl)-2-(isopropylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C20H20FN3O2S and its molecular weight is 385.46. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties

Compounds structurally similar to 5-(4-fluorophenyl)-2-(isopropylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione have been synthesized and evaluated for their antioxidant properties. For instance, hexahydropyrimido[5,4-c]quinoline derivatives have shown promising antioxidant activities, evaluated by their scavenging effect on DPPH radicals and hydroxyl radicals, indicating potential therapeutic applications (Ismaili et al., 2008).

Corrosion Inhibition

Arylpyrimido[4,5-b]quinoline-diones have been investigated as corrosion inhibitors for mild steel in acidic environments. Their effectiveness in preventing corrosion is attributed to their ability to form a protective film on the metal surface, demonstrating their potential utility in industrial applications to enhance material longevity (Verma et al., 2016).

Organic Light-Emitting Diodes (OLEDs)

Research on naphthalimide derivatives, which share structural motifs with the compound , has explored their application in organic light-emitting diodes (OLEDs). These compounds have shown potential as standard-red light-emitting materials, contributing to the development of more efficient and versatile OLED displays (Luo et al., 2015).

Fluorine-18 Labeling for PET Imaging

Efficient methods for incorporating fluorine-18 into quinoline-5,8-diones, which can be structurally related to the compound of interest, have been developed for use in positron emission tomography (PET) imaging. This application highlights the compound's potential role in biomedical imaging and cancer research (Sachin et al., 2011).

Potential Anticancer Activity

Fluorine-containing derivatives related to the compound have been synthesized and tested for their cytotoxic activity against various cancer cell lines. This research indicates the compound's potential application in the development of new anticancer agents (Khlebnikova et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been found to target theinsect ryanodine receptor (RyR) . The RyR is a promising target for the development of novel insecticides .

Mode of Action

Based on the information about similar compounds, it can be inferred that the compound might interact with the ryr, possibly acting as an activator .

Biochemical Pathways

The activation of the ryr can lead to an increase in intracellular calcium levels, which can disrupt normal cellular functions and lead to cell death .

Result of Action

Based on the potential target of action, it can be inferred that the compound might cause an increase in intracellular calcium levels, leading to cell death .